Cas no 125812-44-4 (3-(2-aminophenyl)prop-2-yn-1-ol)

• Product Name: 3-(2-aminophenyl)prop-2-yn-1-ol
• CAS No: 125812-44-4
• Molecular Formula: C₉H₉NO
• Molecular Weight: 147.17386
• CID: 103508
• PubChem ID: 14547760

3-(2-aminophenyl)prop-2-yn-1-ol Properties

Names and Identifiers

• 2-Propyn-1-ol,3-(2-aminophenyl)-
• 2-Propyn-1-ol, 3-(2-aminophenyl)- (9CI)
• 3-(2-aminophenyl)prop-2-yn-1-ol
• FT-0740587
• F2167-5509
• AKOS006340706
• 125812-44-4
• SCHEMBL16346261

• InChIKey： TZCKRVVSNALEHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6,11H,7,10H2
• SMILES： NC1C=CC=CC=1C#CCO

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068413911g/mol
• Heavy Atom Count: 11
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines